4-Nitrobenzylidene-(6-chloro-3-pyridazinyl)-hydrazine

• Molecular Formula: C11H8ClN5O2
• Molecular Weight: 277.66 g/mol
• IUPAC Name: 6-chloro-N-[(4-nitrophenyl)methylideneamino]pyridazin-3-amine
• InChI: InChI=1S/C11H8ClN5O2/c12-10-5-6-11(16-14-10)15-13-7-8-1-3-9(4-2-8)17(18)19/h1-7H,(H,15,16)
• InChI Key: CFYXIAFKDLLULQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=NN=C(C=C2)Cl)[N+](=O)[O-]

Description

4-Nitrobenzylidene-(6-chloro-3-pyridazinyl)-hydrazine is a useful research compound. Its molecular formula is C11H8ClN5O2 and its molecular weight is 277.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 14.5 g (0.1 moles) of 6-chloro-3-pyridazinylhydrazine, 145 ml of ethanol and 15.1 g (0.1 moles) of 4-nitrobenzaldehyde is refluxed with stirring for 2 hours, cooled and 75 ml of water are added. The precipitate is filtered, washed with water, triturated with hot ethanol, filtered again and dried to give 25.4 g (91.5%) of the named compound; m.p. 290° C. (with decomposition).